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Abstract
1,2-Bis(2-cyanoethoxy)ethane, a dinitrile compound, has emerged as a critical component in

the advancement of high-energy-density lithium-ion batteries. This technical guide provides a

comprehensive review of the existing literature on 1,2-Bis(2-cyanoethoxy)ethane, detailing its

chemical and physical properties, synthesis protocols, and its primary application as a high-

voltage electrolyte additive. The document summarizes key quantitative performance data,

outlines experimental methodologies, and presents visual diagrams of its synthesis and

proposed mechanism of action in electrochemical systems. While its utility in materials science

is well-documented, a thorough literature review reveals no current applications in drug

development or biological signaling pathways.

Introduction
1,2-Bis(2-cyanoethoxy)ethane, also known by its synonyms Ethylene Glycol Bis(propionitrile)

Ether, 3,3'-(Ethylenedioxy)dipropionitrile, and often abbreviated as DENE or EGBE in literature,

is an organic compound with the chemical formula C₈H₁₂N₂O₂. Its molecular structure,

characterized by a flexible ethylene glycol diether core and terminal cyano groups, imparts

unique properties that are highly advantageous for electrochemical applications. The primary

focus of current research is its role as a functional additive in the electrolytes of high-voltage

lithium-ion batteries, where it contributes to enhanced stability and performance.
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Chemical and Physical Properties
1,2-Bis(2-cyanoethoxy)ethane is typically a white crystalline solid or a colorless to light yellow

liquid, depending on its purity and the ambient temperature.[1] Key physical and chemical

properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of 1,2-Bis(2-cyanoethoxy)ethane

Property Value Reference(s)

CAS Number 3386-87-6 [1]

Molecular Formula C₈H₁₂N₂O₂ [1]

Molecular Weight 168.19 g/mol [1]

Appearance
White crystal or colorless to

light yellow liquid
[1]

Purity
≥97.0% (by Gas

Chromatography)
[2]

Synonyms

3,3'-

(Ethylenedioxy)dipropionitrile,

Ethylene Glycol Bis(2-

cyanoethyl) Ether, DENE,

EGBE

[2]

Synthesis and Experimental Protocols
The synthesis of 1,2-Bis(2-cyanoethoxy)ethane is typically achieved through a

cyanoethylation reaction of ethylene glycol with acrylonitrile. A detailed experimental protocol

has been described in the patent literature.

Synthesis of 1,2-Bis(2-cyanoethoxy)ethane
A common synthetic route involves the base-catalyzed Michael addition of ethylene glycol to

acrylonitrile.

Experimental Protocol:
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Materials: Ethylene glycol, acrylonitrile, anhydrous lithium hydroxide (catalyst).

Procedure:

Into a 1-liter, 3-necked round-bottomed flask equipped with a thermometer, pressure-

equalizing dropping funnel, reflux condenser, and magnetic stir bar, place 186 g (3.0

moles) of ethylene glycol and 1 g of anhydrous lithium hydroxide.

Warm the solution to 50°C with agitation.

Add 397.5 g (7.5 moles) of acrylonitrile dropwise over a period of 90 minutes, maintaining

the temperature between 50 and 60°C.

After the addition is complete, continue stirring the reaction mixture for an additional 90

minutes at 50°C to ensure the completion of the cyanoethylation.

The crude product can then be purified by distillation under reduced pressure.

The following diagram illustrates the workflow for the synthesis of 1,2-Bis(2-
cyanoethoxy)ethane.
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Synthesis Workflow
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Mechanism in Li-ion Battery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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